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Compound of Interest

Compound Name: n,3-dimethylbutanamide

Cat. No.: B1633665 Get Quote

Despite a clear chemical identity, N,3-dimethylbutanamide remains a molecule with a virtually

nonexistent public footprint in the scientific literature. An extensive search for its discovery,

history of synthesis, medicinal chemistry applications, and pharmacological properties has

yielded no significant findings. This suggests that the compound is likely a niche chemical

intermediate, a theoretical molecule with limited practical application, or a proprietary

compound whose research has not been disclosed publicly.

Basic chemical identifiers for N,3-dimethylbutanamide are available. It is registered under the

CAS number 21458-36-6 and has the molecular formula C6H13NO.[1] Its molecular weight is

approximately 115.17 g/mol .[2][3] The compound is also known by its synonym, N-

Methylisovaleramide.[2]

However, beyond these fundamental data points, the trail of public information grows cold.

There are no readily accessible scientific papers detailing its initial discovery or the historical

evolution of its synthesis. Efforts to uncover any exploration of its potential in medicinal

chemistry, including structure-activity relationship studies or target identification, have been

unsuccessful. Similarly, there is a complete absence of published pharmacological data,

leaving its mechanism of action, if any, entirely unknown.

While searches were conducted for related compounds, the information found for molecules

such as N,N-dimethylbutanamide or 3,3-dimethylbutanamide is not applicable to N,3-
dimethylbutanamide due to structural differences that would fundamentally alter its chemical

and biological properties.
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The lack of available information prevents the creation of an in-depth technical guide as

requested. Key components such as experimental protocols, quantitative data for tabulation,

and signaling pathways for visualization do not exist in the public domain. It is possible that

research on N,3-dimethylbutanamide has been conducted by private entities for proprietary

purposes and has not been published. Without access to such internal research, a

comprehensive technical whitepaper on the discovery and history of N,3-dimethylbutanamide
cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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